N-(4-bromo-3-methylphenyl)-2-(7-morpholin-4-yl-4-oxopyrimido[4,5-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: 3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]sulfonyl-N-cyclopentyl-1-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C21H28ClN5O3S/c1-15-7-8-16(22)13-19(15)26-9-11-27(12-10-26)31(29,30)21-18(14-25(2)24-21)20(28)23-17-5-3-4-6-17/h7-8,13-14,17H,3-6,9-12H2,1-2H3,(H,23,28)
• InChI Key: KFWVAORAFWMHOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)S(=O)(=O)C3=NN(C=C3C(=O)NC4CCCC4)C
• Molecular Formula: C21H28ClN5O3S
• Molecular Weight: 466.0 g/mol
• CAS No.: 1189482-03-8

Description

N-(4-bromo-3-methylphenyl)-2-(7-morpholin-4-yl-4-oxopyrimido[4,5-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H28ClN5O3S and its molecular weight is 466. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

Some novel derivatives, including those related to the compound of interest, have been synthesized and investigated for their antimicrobial activity against selected bacterial and fungal strains. These studies reveal the potential of such compounds in treating infections and contributing to the development of new antimicrobial agents (Majithiya & Bheshdadia, 2022).

Analgesic and Anti-inflammatory Activity

Research has also focused on the synthesis of novel pyrimidine derivatives and their evaluation for analgesic and anti-inflammatory activities. Such studies aim to discover compounds that could serve as the basis for developing new medications to manage pain and inflammation without the side effects commonly associated with current drugs (Chaudhary et al., 2012).

Antituberculosis Activity

Another significant area of research is the exploration of pyrimidine derivatives for antituberculosis activity. These studies aim to address the global health challenge posed by tuberculosis through the discovery of new therapeutic agents that are effective against Mycobacterium tuberculosis (Soni & Patel, 2017).

Cancer Research

Pyrimidine derivatives have also been synthesized and evaluated for their potential as cancer therapeutics. Research in this area focuses on compounds that can inhibit tumor growth or induce apoptosis in cancer cells, contributing to the development of new cancer treatments (Gangjee et al., 2008).

Synthetic Methodologies

Additionally, research has been conducted on developing synthetic methodologies for related compounds. These studies provide insights into the chemical synthesis of complex molecules, which is crucial for the pharmaceutical industry and the development of new drugs (Lei et al., 2017).

Mechanism of Action

Target of action

The compound contains a piperazine ring, which is a common feature in many pharmaceuticals. Piperazine derivatives are known to bind with high affinity to multiple receptors, which can lead to various biological activities .

Mode of action

The exact mode of action would depend on the specific targets of the compound. For instance, some piperazine derivatives are known to inhibit certain enzymes, leading to therapeutic effects .

Biochemical pathways

The compound’s effect on biochemical pathways would depend on its specific targets. For example, if it targets an enzyme involved in a particular metabolic pathway, it could potentially disrupt or enhance that pathway .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. Piperazine derivatives, for instance, are generally well-absorbed and can distribute throughout the body .

Result of action

The molecular and cellular effects of the compound would depend on its specific targets and mode of action. For example, if it inhibits a particular enzyme, it could lead to decreased activity of that enzyme, affecting the cells in which the enzyme is active .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For instance, certain conditions might enhance or inhibit the compound’s ability to bind to its targets .